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Compound of Interest

Compound Name: Nona-1,3-dien-5-yne

Cat. No.: B14481926

Nona-1,3-dien-5-yne: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nona-1,3-dien-5-yne is a chemical compound with the molecular formula C9H12. While
database entries confirm its existence, a comprehensive body of research detailing its
synthesis, chemical properties, and biological activity is not readily available in published
scientific literature. This document aims to provide a concise summary of the available
information and highlight the current knowledge gaps regarding this molecule.

Chemical Identification and Molecular Structure

The primary identifier for Nona-1,3-dien-5-yne is its PubChem Compound ID (CID), 71369433.
A potential CAS number associated with this compound is 66426-76-4.

Molecular Structure:

The structure of Nona-1,3-dien-5-yne consists of a nine-carbon chain containing a conjugated
system of two double bonds (a diene) and one triple bond (an yne). The IUPAC name specifies
the locations of these unsaturations at the first and third positions for the double bonds and the
fifth position for the triple bond.

Below is a 2D representation of the molecular structure.
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Caption: 2D structure of Nona-1,3-dien-5-yne.

Physicochemical Properties

Quantitative experimental data for Nona-1,3-dien-5-yne is scarce. The following table
summarizes the basic computed properties available from chemical databases.

Property Value

Molecular Formula C9H12

Molecular Weight 120.19 g/mol
PubChem CID 71369433

CAS Number 66426-76-4 (unverified)

Synthesis and Experimental Protocols

A thorough search of scientific literature and chemical databases did not yield any specific,
detailed experimental protocols for the synthesis of Nona-1,3-dien-5-yne. General synthetic
methods for creating dieneyne systems exist, but their direct application to this specific
molecule has not been documented.

Biological Activity and Drug Development Potential

There is currently no available information in peer-reviewed scientific journals regarding the
biological activity of Nona-1,3-dien-5-yne. Consequently, its potential applications in drug
development are unknown, and no associated signaling pathways or experimental workflows
have been described.

Conclusion and Future Directions

Nona-1,3-dien-5-yne is a structurally defined molecule that is present in chemical databases.
However, there is a significant lack of published research on this compound. To ascertain its
chemical reactivity, potential biological effects, and utility in drug discovery and development,
further scientific investigation is required. Future research should focus on:

e Development and documentation of a reliable synthetic route.
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e Thorough characterization of its physicochemical properties using techniques such as NMR,
mass spectrometry, and X-ray crystallography.

e Screening for biological activity in various in vitro and in vivo models.

Without such foundational research, the potential of Nona-1,3-dien-5-yne as a tool for
researchers and a candidate for drug development remains unexplored.

 To cite this document: BenchChem. [CAS number and molecular structure of Nona-1,3-dien-
5-yne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14481926#cas-number-and-molecular-structure-of-
nona-1-3-dien-5-yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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